![molecular formula C21H17N7S B2487231 ({2-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl][1,2,4]triazolo[1,5-c]quinazolin-5-yl}thio)acetonitrile CAS No. 896798-19-9](/img/structure/B2487231.png)
({2-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl][1,2,4]triazolo[1,5-c]quinazolin-5-yl}thio)acetonitrile
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Overview
Description
({2-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl][1,2,4]triazolo[1,5-c]quinazolin-5-yl}thio)acetonitrile is a useful research compound. Its molecular formula is C21H17N7S and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Derivatives
- The compound has been used in the synthesis of various heterocyclic derivatives. For example, it has been involved in creating 1,3-thiazole, 1,3,4-thiadiazole, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives. These derivatives have shown moderate antibacterial and antifungal effects against specific species (Hamdy et al., 2007).
Development of Novel Heterocyclic Systems
- The compound has been used to create novel heterocyclic systems. For instance, derivatives of benzimidazo[1,2-a]pyrazolo[1,5-c]quinazoline, a new heterocyclic system, were synthesized using this compound (Lipunova et al., 1996).
Antimicrobial Activities
- Some derivatives synthesized using this compound have demonstrated significant antimicrobial activity. For instance, novel ([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)carboxylic acids and esters showed promising antimicrobial effects against organisms like Escherichia coli, Pseudomonas aeruginosa, and Candida albicans (Antipenko et al., 2009).
Potential Anti-inflammatory Agents
- Derivatives of this compound have been studied as potential anti-inflammatory agents. For example, synthesis methods for [1,2,4]triazolo[1,5-c]quinazolin-2-yl)benzoic acids, which could act as anti-inflammatory agents, have been developed (Красовська, 2022).
Other Pharmacological Activities
- Additionally, synthesized compounds involving this chemical structure have been evaluated for various pharmacological activities, including anti-tubercular and antimicrobial activities. These compounds have shown promising results against specific bacterial strains and diseases (Maste et al., 2011).
Mechanism of Action
Target of Action
The compound contains an imidazole moiety , which is known to interact with a broad range of targets. Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, depending on the specific derivative and target . For instance, some imidazole derivatives act as antagonists at histamine H1 receptors , while others have been evaluated for anti-tubercular activity against Mycobacterium tuberculosis .
Biochemical Pathways
Given the broad range of activities associated with imidazole derivatives , it is likely that this compound could affect multiple pathways
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents , which could influence its bioavailability and distribution.
Result of Action
Given the broad range of activities associated with imidazole derivatives , it is likely that this compound could have multiple effects at the molecular and cellular level.
Properties
IUPAC Name |
2-[[2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N7S/c1-14-23-17-8-4-5-9-18(17)27(14)12-10-19-25-20-15-6-2-3-7-16(15)24-21(28(20)26-19)29-13-11-22/h2-9H,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPRAFOJFAGXPBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CCC3=NN4C(=N3)C5=CC=CC=C5N=C4SCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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